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Compound of Interest

Compound Name: Tilazol

Cat. No.: B1209633

For researchers, scientists, and drug development professionals, ensuring personal safety
during the handling of pharmacologically active substances like Tilazol is paramount.
Adherence to stringent safety protocols, including the use of appropriate personal protective
equipment (PPE), is critical to minimize exposure risks and maintain a safe laboratory
environment. Tilazol, an anesthetic agent composed of tiletamine hydrochloride and
zolazepam hydrochloride, can induce effects on the central nervous system and cardiovascular
system, making meticulous handling procedures essential.[1][2] Accidental injection may lead
to anesthetic effects, convulsions, respiratory depression, and muscle relaxation.[1][3]

Occupational Exposure Limits

To quantify safe exposure levels, an Occupational Exposure Band (OEB) has been established
for the components of Tilazol. This provides a clear guideline for controlling airborne exposure
in a laboratory or manufacturing setting.[1]

Occupational Exposure

Compound Exposure Control Range
Band (OEB)

Tiletamine hydrochloride Zoetis OEB 2 100 pg/m3 to < 1000 pg/ms3

Zolazepam hydrochloride Zoetis OEB 3 10 pg/m3 to < 100 pg/ms3

Source: Zoetis Safety Data
Sheet[1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to prevent accidental exposure through inhalation,

skin contact, or eye contact. The following table outlines the recommended PPE for handling

Tilazol.[1][2]

PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety glasses with side

shields or chemical goggles

Recommended when contact
is likely. A face shield may be
required for larger-scale

operations.[1][2]

Hand Protection

Impervious gloves

Recommended if skin contact
is possible, especially for bulk
processing. Double gloving is
advised when compounding,
administering, and disposing of
the drug.[2]

Body Protection

Protective disposable gown or

lab coat

Should be made of a low-
permeability fabric with a solid
front, long sleeves, and tight-
fitting cuffs. For quantities up
to 500 grams, a lab coat may
be suitable.[2]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95)

Generally not required with
adequate general ventilation.
[1] However, if ventilation is
insufficient or if airborne
exposures exceed the OEB
range, a respirator is
necessary. A chemical
respirator with an organic
vapor cartridge and dust/mist
filter may be required in certain
situations.[1][2]
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It is imperative to wash hands thoroughly before putting on and after removing gloves.
Contaminated PPE should be removed and disposed of properly to prevent cross-
contamination.[2]

Operational Plans: Handling and Storage
Safe handling and storage are critical to minimizing exposure risks.
Handling:

o Special Instructions: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood.[1]

e Ventilation: Use only outdoors or in a well-ventilated area.[1]
e Avoid Inhalation: Do not breathe mist or vapor.[1]

e Personal Hygiene: Always observe good personal hygiene measures, such as washing after
handling the material and before eating, drinking, and/or smoking. Routinely wash work
clothing and protective equipment to remove contaminants.[1]

» Accidental Injection: Avoid accidental injection.[1]

Storage:

Temperature: Store at 15-30°C (59-86°F).[1]

Light: Protect from sunlight.[1]

Security: Store locked up and in a well-ventilated place.[1]

Containers: Keep container tightly closed.[1]

Incompatibilities: Store away from incompatible materials.[1]

Disposal Plan
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The disposal of Tilazol must be in accordance with all local, regional, national, and
international regulations.[1] Improper disposal, such as flushing down a drain, is prohibited.

General Disposal Steps:

o Segregation: At the point of generation, segregate Tilazol waste from other waste streams.
Use dedicated, clearly labeled, and sealed containers.

» Non-Retrievable State: The primary principle for the disposal of controlled substances is that
they must be rendered "non-retrievable,” meaning they cannot be transformed back into a
state that allows for misuse.[4]

e Disposal Methods:

o Commercial Denaturing Kits: These kits can be used to render the drug non-retrievable.
Follow the manufacturer's instructions.

o Incineration: A licensed waste management partner can be used for the incineration of
pharmaceutical waste.[4]

o DEA-Registered Reverse Distributor: This is a common method for transferring controlled
substances for disposal.[4]

o Documentation: For controlled substances, a DEA Form 41 should be completed to
document the destruction of the substance, including the quantity, method, and witnesses.[4]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel.

Experimental Workflow: Tilazol Spill Response
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Evacuate and Secure Area

l

Don Appropriate PPE

l

Assess Spill Size

Small Spill Large Spill

Stop the flow of material

(if without risk)

Wipe up with absorbent material
(e.g., cloth, fleece)

Cover with plastic sheet to prevent spreading.
Absorb with vermiculite, dry sand, or earth.

Place contaminated material
into labeled containers

Clean surface thoroughly to remove residue.
Flush area with water.

Dispose of waste according to regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a Tilazol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

